Cas no 946282-55-9 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide
• CAS No: 946282-55-9
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 5514219
• Update Time: 2025-05-22

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)thiophene-2-carboxamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide

• Inchi： 1S/C16H18N2O3S2/c1-2-23(20,21)18-9-3-5-12-11-13(7-8-14(12)18)17-16(19)15-6-4-10-22-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,17,19)
• InChI Key： YSOUJELWMANHJW-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide

Comprehensive Guide to N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide (CAS No. 946282-55-9)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide (CAS No. 946282-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the class of sulfonamide derivatives and is known for its unique structural properties and potential applications in drug discovery. Researchers and industry professionals frequently search for this compound due to its relevance in kinase inhibition studies and cancer therapeutics.

The molecular structure of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide combines a tetrahydroquinoline core with a thiophene carboxamide moiety, linked via an ethanesulfonyl group. This configuration imparts distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in modern drug development. The compound's CAS No. 946282-55-9 is often used in patent filings and scientific literature, emphasizing its importance in proprietary research.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Laboratory tests indicate that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is critical for its application in high-throughput screening assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a feature highly valued by researchers.

In the context of drug discovery, this compound has shown promise as a scaffold for kinase inhibitors. Kinases are a major focus in oncology, and the ability of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide to interact with specific kinase domains has sparked interest in its potential as a targeted therapy. Recent publications have explored its efficacy in cell proliferation assays, linking its mechanism to the inhibition of key signaling pathways involved in cancer progression.

Another trending topic in the scientific community is the green synthesis of complex molecules. Researchers are increasingly looking for environmentally friendly methods to produce compounds like N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide. Innovations in catalytic processes and microwave-assisted synthesis have reduced the reliance on hazardous reagents, aligning with the global push for sustainable chemistry. These advancements are often highlighted in forums and academic discussions, making them a key point of interest for readers.

The commercial availability of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide (CAS No. 946282-55-9) is another frequently searched topic. Suppliers often list this compound under its IUPAC name or CAS number, catering to the needs of pharmaceutical companies and research institutions. Pricing and purity specifications are critical factors for buyers, and suppliers typically provide detailed certificates of analysis to ensure compliance with industry standards.

From a regulatory perspective, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide is not classified as a controlled substance or hazardous material, which simplifies its procurement and handling. However, researchers are advised to follow standard laboratory safety protocols when working with this compound. Its non-toxic nature under normal conditions makes it a safer alternative compared to more reactive intermediates used in organic synthesis.

Looking ahead, the future of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide lies in its potential applications beyond kinase inhibition. Emerging studies suggest its utility in neurodegenerative disease research and anti-inflammatory therapies, expanding its relevance in the biomedical field. As the demand for precision medicine grows, compounds like this will play a pivotal role in developing next-generation therapeutics.

In summary, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-carboxamide (CAS No. 946282-55-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure, combined with its applicability in drug discovery and sustainable chemistry, makes it a subject of ongoing interest. Whether you are a researcher, supplier, or industry professional, understanding the properties and applications of this compound is essential for staying at the forefront of scientific innovation.